Cas no 895443-96-6 (N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide)

• Product Name: N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide
• CAS No: 895443-96-6
• MF: C₂₀H₂₀N₂O₃S₂
• MW: 400.514402389526
• CID: 6453441
• Update Time: 2025-10-25

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide
• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)sulfonylacetamide

• Inchi： 1S/C20H20N2O3S2/c1-13-5-8-16(9-6-13)27(24,25)12-19(23)22-20-21-18(11-26-20)17-10-14(2)4-7-15(17)3/h4-11H,12H2,1-3H3,(H,21,22,23)
• InChI Key： JFAAFICBXPIXCA-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC(C)=CC=C2C)=CS1)(=O)CS(C1=CC=C(C)C=C1)(=O)=O

Additional information on N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide

N-4-(2,5-Dimethylphenyl)-1,3-Thiazol-2-yl-2-(4-Methylbenzenesulfonyl)Acetamide: A Comprehensive Overview

The compound CAS No 895443-96-6, also known as N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring system with a sulfonyl group and an acetamide moiety. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of polymer science. The thiazole ring system is known for its aromatic stability and ability to participate in various chemical reactions, making it a key component in the synthesis of high-performance polymers. Additionally, the sulfonyl group enhances the compound's ability to act as a stabilizing agent in polymer formulations, improving their thermal and mechanical properties.

The acetamide moiety in this compound plays a crucial role in its solubility and reactivity. Acetamides are widely used as intermediates in organic synthesis due to their ability to undergo nucleophilic substitution reactions. In the case of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide, this functionality enables it to serve as a versatile building block for constructing more complex molecular architectures.

One of the most promising applications of this compound is in the field of drug delivery systems. Researchers have explored its potential as a carrier for hydrophobic drugs due to its amphiphilic nature. The combination of hydrophilic sulfonyl groups and hydrophobic aromatic rings allows this compound to form stable micelles or nanoparticles, which can encapsulate drugs and enhance their bioavailability.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and acylation reactions. The synthesis pathway has been optimized to achieve high yields and purity levels, ensuring its suitability for both research and industrial-scale production.

From an environmental perspective, the biodegradability and toxicity of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide have been extensively studied. Initial findings suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term environmental impact and degradation pathways.

In conclusion, CAS No 895443-96-6 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in the development of innovative materials and technologies.